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Compound of Interest

Compound Name: Crufomate

Cat. No.: B1669637 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of Crufomate's efficacy in controlling internal parasites in cattle,

supported by experimental data. The following analysis is based on peer-reviewed studies and

presents a clear overview of its performance and mechanism of action.

Crufomate, an organophosphate insecticide, has been evaluated for its effectiveness against a

range of gastrointestinal and pulmonary nematodes in cattle. Clinical trials have demonstrated

its activity, particularly against mature stages of common parasites.

Efficacy of Crufomate Against Key Cattle Parasites
A controlled study investigating a feed premix formulation of Crufomate administered at 17

mg/kg of body weight for three consecutive days in dairy calves revealed significant removal

activity against several key nematode species. The efficacy of the treatment varied by parasite,

with the highest success rates observed against mature Cooperia species.
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Target Parasite Stage Efficacy (% Removal)[1]

Cooperia oncophora Mature 99%

Cooperia punctata Mature 96%

Cooperia spp. Immature 87%

Ostertagia ostertagi Mature 68%

Strongyloides papillosus - 72%

Bunostomum phlebotomum - 67%

Other Nematodes Mature & Immature 0% - 34%

Dictyocaulus viviparus

(Lungworm)
- Ineffective

It is important to note that in another study utilizing a pour-on solution of Crufomate at a dose

of 50.8 mg/kg, the compound showed erratic or questionable efficacy against intestinal

parasites and no significant effect on abomasal helminths.[2] This highlights the critical role of

formulation and administration route in the resulting efficacy of the treatment.

Experimental Protocols
The data presented is derived from controlled trials with specific methodologies. Understanding

these protocols is essential for the interpretation and replication of the findings.

Feed Premix Administration Study[1]
Animal Subjects: Dairy calves.

Treatment Group: Eight calves received Crufomate.

Control Group: Seven calves remained untreated.

Dosage: 17 mg of active Crufomate per kg of body weight daily.

Administration Route: Oral, via a feed premix formulation.
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Treatment Duration: Three consecutive days.

Efficacy Assessment: Parasite removal activity was determined through controlled testing.

Pour-on Solution Administration Study[2]
Animal Subjects: Twenty-three calves, 8 to 10 months old, with naturally occurring and

artificially induced parasitic infections.

Treatment Groups: Medicated group in a single pasture and a medicated group in individual

pastures.

Control Group: A non-medicated control group.

Dosage: 50.8 mg/kg of body weight.

Administration Route: Topical, as a pour-on solution along the dorsal midline.

Efficacy Assessment: Necropsy performed 7 to 10 days post-treatment to compare parasite

counts between control and medicated groups.

Mechanism of Action: Acetylcholinesterase
Inhibition
Crufomate, like other organophosphate pesticides, functions as a potent inhibitor of

acetylcholinesterase (AChE).[3][4] This enzyme is crucial for the proper functioning of the

nervous system in both insects and mammals.[4] By inhibiting AChE, Crufomate leads to an

accumulation of the neurotransmitter acetylcholine, causing overstimulation of the nervous

system and ultimately paralysis and death of the parasite.[3][5]

The following diagram illustrates the simplified signaling pathway of an organophosphate

insecticide like Crufomate.
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Caption: Simplified signaling pathway of Crufomate's inhibition of Acetylcholinesterase.

The logical workflow for a comparative efficacy trial is outlined below. This process ensures a

systematic and unbiased evaluation of the treatment's effectiveness.
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Caption: Logical workflow for a comparative anthelmintic efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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